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Cinoxacin Drug Profile & Status

Aspect Detail

Drug Class Quinolone (non-fluorinated) antibiotic [1] [2]

Primary Historical
Use

Treatment and prophylaxis of urinary tract infections (UTIs) [1] [3] [4]

Mechanism of
Action

Inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase
IV, thereby inhibiting cell division [4] [2]

Current Status Discontinued in the U.S., U.K., and EU; marketing authorization suspended [5] [2]

Cinoxacin Drug Interactions Overview

The following table summarizes the key interaction categories for cinoxacin based on historical data. Note

that 283 drugs are known to interact with cinoxacin, categorized into 52 major, 155 moderate, and 76

minor interactions [5].
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Interaction
Category

Interacting Substance Clinical Effect & Management

Contraindicated
(Theoretical)

Live Cholera Vaccine [1]

[3]

Not recommended for co-administration.

Use with Caution
(Theoretical)

Methotrexate [1] [3] Use together is not recommended; may require

increased monitoring if combined.

Increased Risk of
Side Effects

Aminolevulinic Acid [1] [3] May increase the risk of photosensitivity.

Significant
Pharmacokinetic

Polyvalent Cations:
Calcium, Iron, Magnesium,
Aluminum, Zinc (found in

antacids, multivitamins,
etc.) [6]

Chelation occurs, forming a poorly absorbed

complex. This can lead to significantly reduced
bioavailability and therapeutic failure of cinoxacin.

Dosing should be staggered: administer
cinoxacin 2-4 hours before or 4-6 hours after the

cation-containing product [6].

Combination Antibiotic Therapy & Resistance

For researchers investigating rationales for multi-drug regimens, a 2024 systematic review and meta-analysis

offers critical insights. The analysis of 29 randomized controlled trials concluded that the evidence is

compatible with both benefit or harm from using a higher number of antibiotics regarding within-patient

resistance development [7] [8].

The overall pooled odds ratio (OR) for acquisition of resistance was 1.23 (95% CI 0.68–2.25), indicating no

clear overall effect. However, substantial heterogeneity was observed, suggesting outcomes depend heavily

on specific contexts [7] [8].

Factor
Observed Effect on
Resistance (Higher vs. Fewer
Antibiotics)

Notes / Potential Rationale

Overall Effect No clear benefit or harm (OR

1.23, 95% CI 0.68-2.25) [8]

High heterogeneity ((I^2)=77%); evidence

is scarce and underpowered.
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Factor
Observed Effect on
Resistance (Higher vs. Fewer
Antibiotics)

Notes / Potential Rationale

Pathogen-Specific
Effects

∙ Helicobacter pylori Benefit (OR 0.14, 95% CI 0.03-
0.55) [8]

Standard care for eradication.

∙ Mycobacterium avium
complex (MAC)

Benefit (OR 0.18, 95% CI 0.06-
0.52) [8]

Standard care.

∙ Pseudomonas
aeruginosa

Harm (OR 3.42, 95% CI 1.03-
11.43) [8]

Potential for shared resistance
mechanisms.

Regimen Design

∙ No shared antibiotics

between arms

Harm (OR 4.73, 95% CI 2.14-

10.42) [8]

May reflect comparisons of drugs with

different potencies/resistance prevalence.

∙ At least one shared

antibiotic

No clear difference (OR 0.55,

95% CI 0.28-1.07) [8]

Slight non-significant trend towards

benefit.

Experimental Considerations & Protocols

For researchers designing experiments involving cinoxacin or similar quinolones, key considerations

include:

Chelation Studies: To evaluate the impact of polyvalent cations, establish a protocol that administers
the antibiotic and cation-containing compound at varying time intervals. Bioavailability can be

assessed using HPLC or microbiological assay methods [6].
Resistance Development Models: In vitro studies (e.g., serial passage experiments or chemostat

cultures) can model resistance development. The following diagram outlines a general workflow for
investigating antibiotic combinations:
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Start Experiment

Select Antibiotic(s)
(Mono vs. Combination)

Prepare Bacterial Inoculum
(Standardize concentration)

Expose Bacteria to Antibiotic(s)
(MIC determination, serial passage)

Monitor Resistance Development
(Population analysis, WGS)

Analyze Data
(Fitness cost, resistance mechanisms)

Click to download full resolution via product page

Mechanism of Action Confirmation: Confirm the primary antibacterial effect through assays like:

Enzyme Inhibition Assays: Measuring the inhibition of DNA gyrase supercoiling activity [4] [2].
Bactericidal Kinetics: Time-kill assays to determine if the effect is concentration-dependent

[4].
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To cite this document: Smolecule. [Cinoxacin drug interactions and combination therapy]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523816#cinoxacin-drug-

interactions-and-combination-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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